Cas no 2138126-07-3 (1-Propanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-methyl-)

• Product Name: 1-Propanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-methyl-
• CAS No: 2138126-07-3
• MF: C₁₀H₁₇F₃N₂O
• MW: 238.249993085861
• CID: 5259820
• Update Time: 2025-06-21

1-Propanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-methyl-

• Inchi： 1S/C10H17F3N2O/c1-6(2)9(16)15-4-3-7(8(14)5-15)10(11,12)13/h6-8H,3-5,14H2,1-2H3
• InChI Key： FFOCWAUDFSQPSF-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(F)(F)F)C(N)C1)(=O)C(C)C

Additional information on 1-Propanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-methyl-

1-Propanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-methyl-

The compound 1-Propanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-methyl- (CAS No. 2138126-07-3) is a complex organic molecule with a unique structure that combines a piperidine ring, an amino group, and a trifluoromethyl substituent. This compound has garnered attention in recent years due to its potential applications in various fields, including drug delivery systems and advanced materials science. The molecule's structure is characterized by a piperidine ring system, which is a six-membered ring containing one nitrogen atom. The presence of the amino group (-NH2) and the trifluoromethyl (-CF3) substituent introduces significant steric and electronic effects, making this compound highly versatile in chemical reactions.

Recent studies have highlighted the importance of piperidine derivatives in the development of bioactive molecules. The trifluoromethyl group is known to enhance the stability and lipophilicity of compounds, which are critical properties for drug design. Additionally, the amino group can participate in hydrogen bonding, making this compound suitable for applications in medicinal chemistry. Researchers have explored the use of this compound as a building block for synthesizing more complex molecules with potential therapeutic applications.

One of the most promising areas of research involving this compound is its role in drug delivery systems. The unique combination of functional groups in this molecule allows for the creation of nanocarriers that can deliver drugs to specific targets within the body. For instance, the trifluoromethyl group contributes to the hydrophobicity of the molecule, which is essential for encapsulating hydrophobic drugs. Meanwhile, the amino group can be modified to introduce targeting ligands or other functional groups that enhance the specificity of drug delivery.

Another area where this compound has shown potential is in biomedical imaging. The incorporation of fluorine atoms in the trifluoromethyl group makes this compound an excellent candidate for fluorine-based imaging techniques such as magnetic resonance imaging (MRI). Recent advancements in fluorinated contrast agents have demonstrated improved sensitivity and resolution, making this compound a valuable tool in diagnostic imaging.

The synthesis of 1-Propanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-methyl- involves a multi-step process that typically begins with the preparation of the piperidine ring. The introduction of the amino and trifluoromethyl groups requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed novel synthetic strategies that leverage catalytic processes to streamline the production of this compound.

In terms of stability and reactivity, this compound exhibits remarkable thermal stability due to the electron-withdrawing effects of the trifluoromethyl group. This property makes it suitable for use in high-temperature applications such as polymerization reactions or as a stabilizer in industrial processes. Furthermore, its reactivity can be tuned by modifying the substituents on the piperidine ring, allowing for a wide range of chemical transformations.

The integration of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity of this compound. Advanced molecular modeling tools have enabled researchers to predict its interaction with biological systems and optimize its properties for specific applications. These computational studies have been instrumental in guiding experimental efforts and accelerating drug discovery processes.

In conclusion, 1-Propanone, 1-[3-amino-4-(trifluoromethyl)-1-piperidinyl]-2-methyl- (CAS No. 2138126-07-3) is a multifaceted organic compound with diverse applications across various scientific disciplines. Its unique structural features make it an invaluable tool in modern chemistry research, particularly in areas such as drug delivery systems and biomedical imaging. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation will undoubtedly grow.